Cas no 69242-40-6 (Glycylglycyl-l-isoleucine)
Glycylglycyl-l-isoleucine structure
Product Name:Glycylglycyl-l-isoleucine
CAS No:69242-40-6
MF:C10H19N3O4
MW:245.275562524796
MDL:MFCD00047934
CID:58946
PubChem ID:7020346
Update Time:2025-09-28
Glycylglycyl-l-isoleucine Chemical and Physical Properties
Names and Identifiers
-
- (2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
- Glycylglycyl-L-isoleucine
- 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
- GLY-GLY-ILE
- Gly-Gly-Ile-OH
- H-Gly-Gly-Ile-OH
- L-Isoleucine, N-(N-glycylglycyl)-
- 1428: PN: EP2071334 SEQID: 1511 claimed protein
- L-Isoleucine,N-(N-glycylglycyl)-
- 1428: PN:WO2009077864 SEQID: 1511 claimed protein
- (2S,3S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-METHYLPENTANOIC ACID
- A836406
- glycylglycylisoleucine
- GLYCYL-GLYCYL-L-ISOLEUCINE
- Gly-Gly-L-Ile
- AC-8990
- CHEBI:73902
- AKOS010419277
- DTXSID90427242
- 69242-40-6
- CS-0208044
- CHEMBL1221777
- Glycyl-glycyl-isoleucine
- SCHEMBL8014043
- (2S,3S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
- MFCD00047934
- 69292-40-6
- Q27144228
- Q-201171
- Glycylglycyl-l-isoleucine
-
- MDL: MFCD00047934
- Inchi: 1S/C10H19N3O4/c1-3-6(2)9(10(16)17)13-8(15)5-12-7(14)4-11/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)/t6-,9-/m0/s1
- InChI Key: XMPXVJIDADUOQB-RCOVLWMOSA-N
- SMILES: OC([C@H]([C@@H](C)CC)NC(CNC(CN)=O)=O)=O
Computed Properties
- Exact Mass: 245.13800
- Monoisotopic Mass: 245.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
- XLogP3: -3
Experimental Properties
- Density: 1.199
- Boiling Point: 573.7 °C at 760 mmHg
- Flash Point: 300.8 °C
- Refractive Index: 1.504
- PSA: 121.52000
- LogP: 0.15890
Glycylglycyl-l-isoleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308378-25g |
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 25g |
$355 | 2021-06-09 | |
| TRC | G718503-100mg |
Glycylglycyl-l-isoleucine |
69242-40-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | G718503-250mg |
Glycylglycyl-l-isoleucine |
69242-40-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | G718503-500mg |
Glycylglycyl-l-isoleucine |
69242-40-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | G718503-1g |
Glycylglycyl-l-isoleucine |
69242-40-6 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM308378-25g |
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 25g |
$355 | 2022-06-10 | |
| Fluorochem | 224342-1g |
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 1g |
£50.00 | 2022-02-28 | |
| Fluorochem | 224342-5g |
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 5g |
£150.00 | 2022-02-28 | |
| Fluorochem | 224342-25g |
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 25g |
£500.00 | 2022-02-28 | |
| Fluorochem | 224342-100g |
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid |
69242-40-6 | 95% | 100g |
£1455.00 | 2022-02-28 |
Glycylglycyl-l-isoleucine Related Literature
-
Sara Hosseinzadeh,Susan L. Lindsay,Andrew G. Gallagher,Donald A. Wellings,Mathis O. Riehle,John S. Riddell,Susan C. Barnett Biomater. Sci. 2020 8 3611
-
2. Inhibitors of porcine pancreatic elastase. Peptides incorporating α-aza-amino acid residues in the P1 positionAnand S. Dutta,Michael B. Giles,Joseph C. Williams J. Chem. Soc. Perkin Trans. 1 1986 1655
-
3. 1H NMR studies on the preferred interactions of guanidinium and C-terminal carboxylate groups in arginine-containing peptidesVassilios Tsikaris,Mahn Thong Cung,Eugenia Panou-Pomonis,Constantinos Sakarellos,Maria Sakarellos-Daitsiotis J. Chem. Soc. Perkin Trans. 2 1993 1345
69242-40-6 (Glycylglycyl-l-isoleucine) Related Products
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- 688-13-1(Glycyl-d-leucine)
- 180923-15-3(Leucine,N-(N-acetylglycyl)- (9CI))
- 869-19-2(Glycyl-L-leucine)
- 19461-38-2(N-Glycyl-L-isoleucine)
- 29852-55-9(Acetylglycyl-L-leucine)
- 688-14-2(Glycyl-DL-leucine)
- 60877-42-1(L-Leucine, N-(N-formylglycyl)-)
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